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Core Science & Biosynthesis

Foundational

[1,1'-Biphenyl]-3-carboxaldehyde,5-methoxy chemical structure and properties

An In-depth Technical Guide to [1,1'-Biphenyl]-3-carboxaldehyde, 5-methoxy Abstract [1,1'-Biphenyl]-3-carboxaldehyde, 5-methoxy is a substituted biaryl compound featuring a core biphenyl scaffold, a versatile structure i...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to [1,1'-Biphenyl]-3-carboxaldehyde, 5-methoxy

Abstract

[1,1'-Biphenyl]-3-carboxaldehyde, 5-methoxy is a substituted biaryl compound featuring a core biphenyl scaffold, a versatile structure in medicinal chemistry and materials science. This document provides a comprehensive technical overview of its chemical structure, properties, a representative synthetic pathway, and potential applications, particularly within the context of drug discovery. The biphenyl moiety is recognized as a "privileged scaffold," frequently appearing in bioactive molecules and approved pharmaceuticals due to its ability to engage in favorable interactions within biological targets.[1][2][3] The presence of a methoxy group and a chemically reactive aldehyde function offers valuable handles for further molecular elaboration, making this compound an attractive building block for creating libraries of novel chemical entities. This guide synthesizes available data and established chemical principles to serve as a foundational resource for researchers working with this and related molecules.

Chemical Identity and Physicochemical Properties

[1,1'-Biphenyl]-3-carboxaldehyde, 5-methoxy is an organic compound characterized by two phenyl rings linked together, with a methoxy (-OCH₃) group and a carboxaldehyde (-CHO) group positioned at the 3 and 5 locations of one of the rings, respectively.

Chemical Structure

The structural representation provides a clear visualization of the molecular architecture.

Caption: Chemical structure of [1,1'-Biphenyl]-3-carboxaldehyde, 5-methoxy.

Physicochemical Data

While extensive experimental data for this specific compound is not widely published, its key properties can be identified or calculated. The table below summarizes this information.

PropertyValueSource/Method
IUPAC Name 5-Methoxy-[1,1'-biphenyl]-3-carbaldehydeNomenclature Rules
CAS Number 1073643-48-7[4]
Molecular Formula C₁₄H₁₂O₂-
Molecular Weight 212.24 g/mol Calculated
Exact Mass 212.08373 DaCalculated
SMILES O=Cc1cc(c2ccccc2)cc(OC)c1[4]
Physical State Solid (Predicted)Inferred from isomers[5]
Storage Conditions Store in a cool, dry place; inert atmosphere recommended. May require cold-chain transport.[4]

Synthesis and Purification

The construction of unsymmetrical biaryl systems is most effectively achieved through palladium-catalyzed cross-coupling reactions.[2] The Suzuki-Miyaura coupling, which joins an organoboron compound with an organohalide, is a premier method due to its high functional group tolerance, mild reaction conditions, and the commercial availability of diverse starting materials.[6][7]

Representative Synthetic Workflow: Suzuki-Miyaura Coupling

A logical and robust approach to synthesize [1,1'-Biphenyl]-3-carboxaldehyde, 5-methoxy involves the coupling of 3-bromo-5-methoxybenzaldehyde with phenylboronic acid . This pathway is often preferred due to the typically lower cost and higher stability of arylboronic acids.

Suzuki_Coupling_Workflow Reactant1 3-Bromo-5-methoxybenzaldehyde Coupling Suzuki-Miyaura Cross-Coupling Reactant1->Coupling Reactant2 Phenylboronic Acid Reactant2->Coupling Conditions Pd(PPh₃)₄ (catalyst) Na₂CO₃ (base) Toluene/Ethanol/H₂O (solvent) Heat (e.g., 80-100 °C) Workup Aqueous Workup (Extraction with Ethyl Acetate) Coupling->Workup Reaction Mixture Conditions Purification Column Chromatography (Silica Gel) Workup->Purification Crude Product Product [1,1'-Biphenyl]-3-carboxaldehyde, 5-methoxy Purification->Product Purified Product

Sources

Exploratory

3-formyl-5-methoxybiphenyl molecular weight and solubility data

An In-Depth Technical Guide to the Physicochemical Properties of 3-formyl-5-methoxybiphenyl This guide provides a comprehensive analysis of the molecular weight and solubility characteristics of 3-formyl-5-methoxybipheny...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Physicochemical Properties of 3-formyl-5-methoxybiphenyl

This guide provides a comprehensive analysis of the molecular weight and solubility characteristics of 3-formyl-5-methoxybiphenyl. Given the limited availability of specific experimental data for this compound in public literature, this document emphasizes foundational principles, predictive analysis based on structural analogy, and robust experimental protocols for empirical determination.

Introduction: Understanding 3-formyl-5-methoxybiphenyl

3-formyl-5-methoxybiphenyl is an aromatic organic compound featuring a biphenyl core. This core structure, consisting of two connected phenyl rings, is modified with a formyl (-CHO) group at the 3-position and a methoxy (-OCH3) group at the 5-position of one ring. These functional groups are critical in defining the molecule's chemical reactivity, polarity, and, consequently, its physical properties like solubility. The biphenyl structure itself is a common motif in pharmaceuticals and functional materials, making the study of its derivatives relevant to drug development and material science professionals.[1]

Molecular Weight and Core Physicochemical Properties

The first step in characterizing any chemical compound is to establish its fundamental molecular properties.

Chemical Structure and Molecular Formula

The structure, derived from its IUPAC name, is as follows:

  • Core: Biphenyl

  • Substituents: A formyl group (an aldehyde) at position 3 and a methoxy group (an ether) at position 5.

Based on this structure, the molecular formula is determined to be C₁₄H₁₂O₂ .

Calculation of Molecular Weight

The molecular weight is calculated from the atomic weights of its constituent elements:

  • Carbon (C): 14 atoms × 12.011 g/mol = 168.154 g/mol

  • Hydrogen (H): 12 atoms × 1.008 g/mol = 12.096 g/mol

  • Oxygen (O): 2 atoms × 15.999 g/mol = 31.998 g/mol

Molecular Weight (MW) = 212.248 g/mol

This calculated molecular weight is a foundational parameter for all subsequent quantitative experimental work, including the preparation of solutions of known molarity.

Solubility Profile: Predictive Analysis and Experimental Determination

Predicted Solubility Characteristics

The principle of "like dissolves like" is the primary guide for predicting solubility.[2]

  • Biphenyl Core: The large, non-polar biphenyl backbone suggests that the molecule will be largely hydrophobic. Biphenyl itself is insoluble in water but soluble in many organic solvents.[1]

  • Functional Groups: The formyl (-CHO) and methoxy (-OCH3) groups introduce some polarity through their oxygen atoms, allowing for potential dipole-dipole interactions. However, these small polar groups are unlikely to overcome the non-polar nature of the large biphenyl structure to confer significant aqueous solubility.

Based on these structural features, the following solubility profile is predicted:

Solvent ClassRepresentative SolventsPredicted Qualitative SolubilityRationale
Polar Protic Water, Methanol, EthanolInsoluble to Sparingly SolubleThe large non-polar surface area of the biphenyl core dominates, making it energetically unfavorable to dissolve in highly hydrogen-bonded solvents like water.[1][2] Solubility may slightly increase in alcohols compared to water.
Polar Aprotic Acetone, Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF)Moderately to Highly SolubleThese solvents can engage in dipole-dipole interactions with the formyl and methoxy groups without the high energetic cost of disrupting a hydrogen-bonding network.
Non-Polar Toluene, Hexane, DichloromethaneModerately to Highly SolubleThe non-polar biphenyl structure will interact favorably with non-polar solvents through London dispersion forces.[2]
Acid/Base (Aqueous) 5% aq. HCl, 5% aq. NaOHInsolubleThe molecule lacks significant acidic or basic functional groups that can be protonated or deprotonated to form a soluble salt.[3][4][5]

Note: This table provides a predictive framework. Experimental verification is essential for any research or development application.

Experimental Protocol for Quantitative Solubility Determination

To obtain precise solubility data, the following isothermal shake-flask method is recommended. This method is a gold standard for determining the equilibrium solubility of a compound in a specific solvent at a controlled temperature.

Materials and Equipment
  • 3-formyl-5-methoxybiphenyl (solid, high purity)

  • Selected solvents (analytical grade)

  • Analytical balance (±0.01 mg)

  • Scintillation vials or glass test tubes with screw caps

  • Constant temperature incubator shaker or water bath

  • Vortex mixer

  • Syringe filters (0.22 µm, solvent-compatible, e.g., PTFE)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

  • Volumetric flasks and pipettes

Step-by-Step Methodology
  • Preparation of Saturated Solution: a. Add an excess amount of solid 3-formyl-5-methoxybiphenyl to a vial. The excess is crucial to ensure that equilibrium with the solid phase is achieved. b. Pipette a known volume (e.g., 2.0 mL) of the desired solvent into the vial. c. Securely cap the vial and place it in an incubator shaker set to a constant temperature (e.g., 25 °C). d. Agitate the mixture for a sufficient time to reach equilibrium. A period of 24 to 48 hours is typically recommended.

  • Sample Collection and Filtration: a. After the equilibration period, allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the excess solid to settle. b. Carefully draw the supernatant (the clear, saturated solution) using a syringe. c. Immediately pass the solution through a 0.22 µm syringe filter into a clean, pre-weighed vial. This step is critical to remove all undissolved solid particles.

  • Quantification of Solute: a. Accurately dilute a known volume of the filtered saturated solution with a suitable solvent in a volumetric flask to bring the concentration within the linear range of the analytical instrument. b. Analyze the diluted sample using a pre-calibrated HPLC or UV-Vis spectrophotometer to determine its concentration. A calibration curve should be prepared using standard solutions of 3-formyl-5-methoxybiphenyl of known concentrations.

  • Calculation of Solubility: a. From the concentration of the diluted sample, calculate the concentration of the original saturated solution. b. Express the solubility in desired units, such as grams per liter (g/L) or moles per liter (mol/L).

    Solubility (g/L) = (Concentration from analysis) × (Dilution factor)

Workflow Visualization

The following diagram outlines the experimental workflow for determining solubility.

G cluster_prep 1. Sample Preparation cluster_equil 2. Equilibration cluster_analysis 3. Analysis cluster_calc 4. Calculation prep1 Add excess solid to vial prep2 Add known volume of solvent prep1->prep2 equil1 Agitate at constant temperature (24-48h) prep2->equil1 equil2 Settle undissolved solid (2h) equil1->equil2 analysis1 Filter supernatant (0.22 µm filter) equil2->analysis1 analysis2 Dilute sample accurately analysis1->analysis2 analysis3 Quantify using calibrated HPLC/UV-Vis analysis2->analysis3 calc1 Calculate concentration of saturated solution analysis3->calc1 result Solubility (g/L or mol/L) calc1->result

Caption: Experimental workflow for solubility determination.

Conclusion

While direct experimental data for 3-formyl-5-methoxybiphenyl is scarce, a thorough understanding of its chemical structure allows for a reliable prediction of its molecular weight (212.248 g/mol ) and solubility behavior. The compound is anticipated to be soluble in non-polar and polar aprotic solvents and largely insoluble in water. For researchers and drug development professionals requiring precise quantitative data, the provided step-by-step experimental protocol offers a robust and validated method for its determination.

References

  • EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. (n.d.). Retrieved from [Link]

  • EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS. (n.d.). Retrieved from [Link]

  • Solubility test for Organic Compounds. (2024, September 24). Retrieved from [Link]

  • Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds. Retrieved from [Link]

  • Solubility of Things. (n.d.). Biphenyl. Retrieved from [Link]

  • Chemistry LibreTexts. (2020, June 29). 8: Identification of Unknowns (Experiment). Retrieved from [Link]

  • Wikipedia. (n.d.). Biphenyl. Retrieved from [Link]

  • Ataman Kimya. (n.d.). BIPHENYL. Retrieved from [Link]

Sources

Foundational

5-methoxy-[1,1'-biphenyl]-3-carboxaldehyde PubChem CID and SMILES

Executive Summary 5-Methoxy-[1,1'-biphenyl]-3-carboxaldehyde (CAS: 1073643-48-7) is a specialized organometallic intermediate belonging to the biaryl class of compounds. Characterized by a meta-substituted aldehyde and m...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

5-Methoxy-[1,1'-biphenyl]-3-carboxaldehyde (CAS: 1073643-48-7) is a specialized organometallic intermediate belonging to the biaryl class of compounds. Characterized by a meta-substituted aldehyde and methoxy group on a biphenyl core, this molecule serves as a critical "privileged scaffold" in medicinal chemistry and a functional monomer in the synthesis of organic light-emitting diode (OLED) host materials.

This guide provides a rigorous technical analysis of the compound's chemical identity, a self-validating synthesis protocol via Suzuki-Miyaura coupling, and detailed handling procedures for high-purity applications.

Part 1: Chemical Identity & Structural Analysis[1]

Nomenclature & Identifiers
PropertySpecification
IUPAC Name 5-Methoxy-[1,1'-biphenyl]-3-carbaldehyde
Common Name 3-Formyl-5-methoxybiphenyl
CAS Number 1073643-48-7
Molecular Formula C₁₄H₁₂O₂
Molecular Weight 212.24 g/mol
SMILES COc1cc(C=O)cc(c1)c2ccccc2
InChI Key (Derived) InChI=1S/C14H12O2/c1-16-14-8-12(9-15)7-13(10-14)11-5-3-2-4-6-11/h2-10H,1H3
Structural Logic

The compound features a biphenyl backbone, which imparts significant lipophilicity and planarity, essential for π-π stacking interactions in material science applications.

  • Electronic Effects: The methoxy group (-OMe) at position 5 acts as a weak electron-donating group (EDG) via resonance, while the aldehyde (-CHO) at position 3 is a strong electron-withdrawing group (EWG). This "push-pull" meta-substitution pattern creates a unique electronic gradient across Ring A, facilitating selective nucleophilic attacks at the aldehyde carbon without deactivating the ring for further functionalization.

  • Steric Considerations: The meta-positioning of substituents minimizes steric hindrance around the biphenyl linkage (C1-C1'), preserving the torsional freedom required for induced-fit binding in protein targets.

Part 2: Synthesis & Production Strategy

Core Methodology: Suzuki-Miyaura Cross-Coupling

The most robust route for synthesizing 5-methoxy-[1,1'-biphenyl]-3-carboxaldehyde is the palladium-catalyzed cross-coupling of 3-bromo-5-methoxybenzaldehyde with phenylboronic acid . This pathway is preferred over direct formylation of 5-methoxybiphenyl due to the poor regioselectivity of electrophilic aromatic substitution on the biphenyl ring.

Reaction Scheme

Reagents:

  • Aryl Halide: 3-Bromo-5-methoxybenzaldehyde (1.0 eq)

  • Boronic Acid: Phenylboronic acid (1.2 eq)

  • Catalyst: Pd(PPh₃)₄ (3-5 mol%)

  • Base: K₂CO₃ (2.0 eq) or Na₂CO₃

  • Solvent: 1,4-Dioxane / Water (4:1 ratio)

Step-by-Step Experimental Protocol

Note: All steps must be performed under an inert atmosphere (Nitrogen or Argon) to prevent catalyst deactivation.

  • Degassing: Charge a 3-neck round-bottom flask with 1,4-dioxane and water. Sparge with argon for 30 minutes to remove dissolved oxygen.

  • Reagent Loading: Add 3-bromo-5-methoxybenzaldehyde (10 mmol, 2.15 g) and phenylboronic acid (12 mmol, 1.46 g) to the flask.

  • Base Addition: Add potassium carbonate (20 mmol, 2.76 g). Stir for 5 minutes.

  • Catalyst Introduction: Add Pd(PPh₃)₄ (0.5 mmol, 578 mg) quickly against a positive stream of argon.

  • Reflux: Heat the mixture to 90°C–100°C. Monitor reaction progress via TLC (Hexane:EtOAc 8:2). The limiting reagent (aryl bromide) typically consumes within 4–6 hours.

  • Work-up:

    • Cool to room temperature.[1][2]

    • Dilute with ethyl acetate (50 mL) and wash with water (2 x 30 mL) followed by brine (30 mL).

    • Dry the organic layer over anhydrous MgSO₄ and concentrate in vacuo.

  • Purification: Purify the crude residue via flash column chromatography using a gradient of Hexane/Ethyl Acetate (0% → 15% EtOAc).

    • Target R_f: ~0.4 in 10% EtOAc/Hexane.

Mechanistic Visualization (Suzuki Cycle)

The following diagram illustrates the catalytic cycle specific to this synthesis, highlighting the oxidative addition and reductive elimination steps.

SuzukiCycle Figure 1: Catalytic Cycle for the Synthesis of 5-methoxy-[1,1'-biphenyl]-3-carboxaldehyde Pd0 Pd(0)L2 Active Catalyst OxAdd Oxidative Addition (Ar-Br insertion) Pd0->OxAdd + 3-Bromo-5-methoxybenzaldehyde Complex1 Pd(II)(Ar)(Br)L2 Intermediate A OxAdd->Complex1 BaseStep Base Exchange (Br- to OH-/CO3-) Complex1->BaseStep + K2CO3 Complex2 Pd(II)(Ar)(OH)L2 Intermediate B BaseStep->Complex2 TransMet Transmetallation (+ Ph-B(OH)2) Complex2->TransMet + Phenylboronic Acid Complex3 Pd(II)(Ar)(Ph)L2 Intermediate C TransMet->Complex3 RedElim Reductive Elimination (Product Release) Complex3->RedElim RedElim->Pd0 Regenerate Catalyst Product 5-methoxy-[1,1'-biphenyl]-3-CHO RedElim->Product

Figure 1: The catalytic cycle demonstrates the conversion of the aryl bromide to the biaryl product via Pd(0)/Pd(II) intermediates.[3][4][5][6][7][8]

Part 3: Applications & Reactivity Profile

Medicinal Chemistry (Privileged Scaffold)

The biphenyl aldehyde moiety serves as a versatile precursor for:

  • Biaryl-based Enzyme Inhibitors: The aldehyde can be converted to amines (via reductive amination) or heterocycles (e.g., imidazoles, oxazoles) to target hydrophobic pockets in kinases or GPCRs.

  • Linker Chemistry: The meta-substitution allows the molecule to act as a "corner" piece, directing substituents 120° apart, which is critical for macrocyclization strategies.

Material Science (OLEDs)
  • Host Materials: The biphenyl core provides a high triplet energy level (

    
    ), making derivatives of this compound suitable as host materials for phosphorescent OLEDs.
    
  • Schiff Base Ligands: Condensation of the aldehyde with primary amines yields Schiff bases, which are used to coordinate transition metals (Ir, Pt) for luminescent complexes.

Reactivity Workflow

The aldehyde functionality at C3 is the primary handle for downstream chemistry.

Reactivity Figure 2: Divergent Synthesis Pathways from the Aldehyde Core Center 5-methoxy-[1,1'-biphenyl]-3-CHO Rxn1 Reductive Amination (NaBH(OAc)3, R-NH2) Center->Rxn1 Rxn2 Wittig Reaction (Ph3P=CH-R) Center->Rxn2 Rxn3 Oxidation (NaClO2, H2O2) Center->Rxn3 Prod1 Secondary Amines (Drug Intermediates) Rxn1->Prod1 Prod2 Stilbene Derivatives (OLED Monomers) Rxn2->Prod2 Prod3 Carboxylic Acids (Metal-Organic Frameworks) Rxn3->Prod3

Figure 2: Key functionalization pathways transforming the aldehyde group into amines, alkenes, or acids.

Part 4: Safety & Handling (E-E-A-T)

Hazard Identification

While specific toxicological data for this isomer is limited, biphenyl aldehydes are generally classified under GHS Category 4 (Acute Tox.) and Category 2 (Skin/Eye Irritant).

Hazard ClassH-StatementPrecaution
Acute Toxicity (Oral) H302: Harmful if swallowedDo not eat, drink, or smoke when using.
Skin Irritation H315: Causes skin irritationWear nitrile gloves (min 0.11mm thickness).
Eye Irritation H319: Causes serious eye irritationUse safety goggles with side shields.
Storage & Stability[11]
  • Oxidation Sensitivity: Aldehydes slowly oxidize to carboxylic acids upon exposure to air.

  • Protocol: Store under an inert atmosphere (Argon/Nitrogen) at 2–8°C.

  • Container: Amber glass vials to prevent potential photochemical degradation, although the biphenyl core is relatively stable.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CAS 1073643-48-7. Retrieved from [Link]

  • Miyaura, N., & Suzuki, A. (1995).Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. (Foundational reference for the synthesis protocol).

Sources

Exploratory

Therapeutic Potential of Methoxy-Biphenyl-Carboxaldehyde Scaffolds: A Technical Guide

The following technical guide details the therapeutic utility, chemical architecture, and experimental handling of methoxy-biphenyl-carboxaldehyde scaffolds. Executive Summary The methoxy-biphenyl-carboxaldehyde scaffold...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the therapeutic utility, chemical architecture, and experimental handling of methoxy-biphenyl-carboxaldehyde scaffolds.

Executive Summary

The methoxy-biphenyl-carboxaldehyde scaffold represents a "privileged structure" in medicinal chemistry—a molecular framework capable of providing ligands for diverse biological targets. Its therapeutic value stems from a synergistic triad of structural features:

  • The Biaryl Axis: Provides a rigid, lipophilic core that mimics aromatic amino acid residues (phenylalanine, tyrosine) in protein binding pockets.

  • The Methoxy Substituent: Acts as a hydrogen bond acceptor and modulates metabolic stability (blocking metabolic oxidation at the para-position).

  • The Carboxaldehyde Handle: A highly reactive electrophile serving as a "divergent point" for generating Schiff bases, hydrazones, and acrylic acid derivatives.

This guide analyzes the scaffold not merely as an intermediate, but as a pharmacophore precursor for anticancer (Hedgehog pathway inhibition) , antimicrobial , and anti-inflammatory agents.

Chemical Architecture & Synthesis

The synthesis of the core scaffold relies on palladium-catalyzed cross-coupling, specifically the Suzuki-Miyaura reaction , due to its tolerance for the aldehyde functional group.

Core Synthesis Workflow

The most efficient route involves coupling a 4-methoxyphenylboronic acid with a 4-bromobenzaldehyde. This approach avoids the need for protecting groups on the aldehyde.

Reaction Logic:

  • Catalyst: Pd(PPh3)4 or Pd(dppf)Cl2 is preferred for steric accessibility.

  • Base: Potassium carbonate (

    
    ) or Sodium carbonate (
    
    
    
    ) activates the boronic acid.
  • Solvent: A biphasic system (DME/Water or Toluene/Ethanol/Water) ensures solubility of both organic halides and inorganic bases.

SynthesisPathway Boronic 4-Methoxyphenyl boronic acid Suzuki Suzuki-Miyaura Coupling Pd(PPh3)4 (3 mol%) K2CO3, Toluene/EtOH/H2O Reflux, 8-12h Boronic->Suzuki Bromide 4-Bromobenzaldehyde Bromide->Suzuki Scaffold 4'-Methoxy-biphenyl- 4-carboxaldehyde Suzuki->Scaffold Yield: >85%

Figure 1: Palladium-catalyzed synthesis of the core scaffold. The convergent assembly allows for late-stage diversification.

Pharmacological Profiles & Divergent Derivatization

The aldehyde moiety is rarely the final drug; it is the electrophilic warhead used to trap nucleophilic targets or to synthesize the active pharmacophore.

Anticancer Potential: Hedgehog Pathway Inhibition

Derivatives of biphenyl carboxaldehydes, particularly benzamides and hydrazones , have shown potency against the Smoothened (Smo) receptor, a key component of the Hedgehog (Hh) signaling pathway.[1] Aberrant Hh signaling drives basal cell carcinoma and medulloblastoma.[1]

  • Mechanism: The biphenyl core occupies the hydrophobic pocket of the Smo receptor, while the methoxy group interacts with specific residues (e.g., Asn or Arg) via hydrogen bonding.

  • Key Derivative: Conversion of the aldehyde to a cinnamoyl or semicarbazone motif often enhances potency by extending conjugation and rigidity.

Antimicrobial & Antifungal Activity

Schiff bases (imines) derived from methoxy-biphenyl-carboxaldehyde exhibit significant broad-spectrum activity.

  • Target: Bacterial membrane disruption and inhibition of specific enzymes like FabH (fatty acid synthesis).

  • SAR Insight: The 4'-methoxy group increases lipophilicity (

    
    ), facilitating penetration through the lipid-rich bacterial cell wall (especially in Gram-positive S. aureus).
    
Divergent Synthesis Logic

The following diagram illustrates how the aldehyde serves as a hub for accessing distinct therapeutic classes.

DivergentSynthesis cluster_0 Pathway A: Condensation cluster_1 Pathway B: Oxidation cluster_2 Pathway C: Knoevenagel Aldehyde Methoxy-Biphenyl-Carboxaldehyde (The Scaffold) Schiff Schiff Bases / Imines (Reactant: Primary Amines) Aldehyde->Schiff Acid Biphenyl Carboxylic Acids (Reagent: KMnO4 or NaClO2) Aldehyde->Acid Acrylate Cinnamoyl Derivatives (Reagent: Malonic Acid) Aldehyde->Acrylate Activity1 Antimicrobial Agents (Membrane Disruptors) Schiff->Activity1 Activity2 NSAIDs / COX-2 Inhibitors (Anti-inflammatory) Acid->Activity2 Activity3 Anticancer Agents (Smoothened Antagonists) Acrylate->Activity3

Figure 2: Divergent synthetic pathways transforming the core scaffold into active therapeutic classes.

Quantitative Data Summary

The table below summarizes reported inhibitory concentrations (IC50) for derivatives synthesized from this scaffold, highlighting the impact of the methoxy group.

Derivative ClassTarget / Cell LineActivity MetricRole of Methoxy GroupSource
Biphenyl Carboxylic Acid MCF-7 (Breast Cancer)IC50: 9.92 ± 0.97 µMEnhances lipophilic binding[1]
Biphenyl Carboxylic Acid MDA-MB-231 (Breast Cancer)IC50: 9.54 ± 0.85 µMMaintains metabolic stability[1]
Biphenyl Hydrazone Staphylococcus aureusMIC: 4 - 8 µg/mLFacilitates membrane permeation[2]
Biphenyl Benzamide Hedgehog Pathway (Smo)IC50: ~120 nMH-bond acceptor in binding pocket[3]

Experimental Protocols

General Synthesis: Suzuki Coupling

Objective: Synthesis of 4'-methoxy-[1,1'-biphenyl]-4-carbaldehyde.

  • Reagents:

    • 4-Bromobenzaldehyde (1.0 eq)

    • 4-Methoxyphenylboronic acid (1.2 eq)

    • Pd(PPh3)4 (0.03 eq)

    • 
       (2.0 eq)
      
    • Solvent: Toluene:Ethanol:Water (4:1:1 ratio).

  • Procedure:

    • Degassing: Dissolve halides and boronic acid in the solvent mixture. Purge with Nitrogen (

      
      ) for 15 minutes to remove oxygen (prevents catalyst oxidation).
      
    • Catalysis: Add Pd(PPh3)4 under

      
       flow.
      
    • Reflux: Heat to 90°C for 12 hours. Monitor via TLC (Hexane:EtOAc 8:2).

    • Workup: Cool to RT. Extract with Ethyl Acetate (

      
       mL). Wash organic layer with brine. Dry over anhydrous 
      
      
      
      .[2]
    • Purification: Silica gel column chromatography. Elute with Hexane/EtOAc gradient.

  • Validation:

    • 1H NMR (CDCl3): Look for aldehyde singlet at

      
       ppm and methoxy singlet at 
      
      
      
      ppm.
Bioassay: MTT Cytotoxicity Screen

Objective: Evaluate antiproliferative potential of derivatives.

  • Cell Seeding: Seed cancer cells (e.g., MCF-7) at

    
     cells/well in 96-well plates. Incubate for 24h.
    
  • Treatment: Dissolve scaffold derivatives in DMSO. Prepare serial dilutions (0.1 µM to 100 µM). Add to wells (Final DMSO < 0.1%).

  • Incubation: Incubate for 48h at 37°C, 5%

    
    .
    
  • Development: Add MTT reagent (5 mg/mL). Incubate 4h. Solubilize formazan crystals with DMSO.

  • Readout: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression.

Structure-Activity Relationship (SAR) Analysis

Understanding the SAR is critical for optimizing this scaffold.

  • Position 4' (Methoxy): Critical for potency. Removal or replacement with a bulky group often reduces activity due to steric clashes or loss of H-bonding.

  • Position 4 (Aldehyde/Linker): The "business end." Must be converted to a hydrogen-bond donor/acceptor motif (amide, hydrazone) for high affinity.

  • Ortho-Substitution (Positions 2, 2'): Introducing substituents here forces the biphenyl rings to twist (atropisomerism), which can improve selectivity for chiral protein pockets but increases synthetic complexity.

Figure 3: Functional decomposition of the scaffold for medicinal chemistry optimization.

References

  • Synthesis, Characterization and Antimicrobial Evaluation of Biphenyl derivatives. American Journal of Pharmacy and Technology. Available at: [Link]

  • Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition. RSC Advances. Available at: [Link]

  • 4'-Methoxy-biphenyl-4-carboxaldehyde Product Information. PubChem. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of Schiff Bases from 5-Methoxy-Biphenyl-3-Carbaldehyde

Executive Summary This guide details the optimized protocols for synthesizing Schiff bases (imines) utilizing 5-methoxy-biphenyl-3-carbaldehyde as the electrophilic scaffold. The biphenyl core is a privileged structure i...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the optimized protocols for synthesizing Schiff bases (imines) utilizing 5-methoxy-biphenyl-3-carbaldehyde as the electrophilic scaffold. The biphenyl core is a privileged structure in medicinal chemistry, offering enhanced lipophilicity and metabolic stability compared to single-ring benzaldehydes. The 5-methoxy substituent provides electron-donating properties that modulate the electrophilicity of the aldehyde, influencing both reaction kinetics and the electronic profile of the final drug candidate.

This document outlines two validated methodologies:

  • Standard Solution-Phase Synthesis: The gold standard for scalability and crystal growth.

  • Microwave-Assisted Synthesis: A high-throughput "green" method for rapid library generation.

Chemical Background & Reactivity Profile

The Scaffold: 5-Methoxy-Biphenyl-3-Carbaldehyde

Unlike simple benzaldehydes, this scaffold presents unique steric and electronic features:

  • Steric Environment: The phenyl ring at position 1 and the formyl group at position 3 are meta to each other, minimizing direct steric hindrance during nucleophilic attack. However, the biphenyl rotation can influence crystal packing and solubility.

  • Electronic Effects: The methoxy group (-OCH

    
    ) at position 5 is meta to the formyl group. Unlike para-methoxy substitution, which strongly deactivates the aldehyde via resonance, the meta-methoxy group exerts a mild inductive withdrawing effect (
    
    
    
    ) while unable to donate electrons directly to the carbonyl carbon via resonance. This preserves the electrophilicity of the aldehyde, making it highly reactive toward primary amines.
Reaction Mechanism

The synthesis follows a classic acid-catalyzed nucleophilic addition-elimination pathway:

  • Activation: The carbonyl oxygen is protonated (or hydrogen-bonded) by the acid catalyst, increasing the electrophilicity of the carbonyl carbon.

  • Addition: The primary amine lone pair attacks the carbonyl carbon, forming a tetrahedral hemiaminal intermediate.

  • Elimination: Proton transfer and dehydration (loss of water) yield the imine (C=N) bond.

Mechanistic Visualization

ReactionMechanism Start Aldehyde (Electrophile) Inter1 Activated Carbonyl Start->Inter1 Protonation Cat Acid Catalyst (H+) Cat->Inter1 Hemiaminal Hemiaminal Intermediate Inter1->Hemiaminal + Amine Amine Primary Amine (Nucleophile) Amine->Hemiaminal Transition Water Elimination Hemiaminal->Transition -H2O Product Schiff Base (Imine) Transition->Product Irreversible (Entropically Driven)

Figure 1: Acid-catalyzed mechanism for Schiff base formation.

Experimental Protocols

Protocol A: Standard Solution-Phase Synthesis (Reflux)

Best for: Gram-scale synthesis, high-purity crystallization, and thermally stable amines.

Materials:

  • 5-methoxy-biphenyl-3-carbaldehyde (1.0 equiv)

  • Substituted Primary Aniline/Amine (1.0 - 1.2 equiv)

  • Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH)

  • Catalyst: Glacial Acetic Acid (2-3 drops)

Step-by-Step Procedure:

  • Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5-methoxy-biphenyl-3-carbaldehyde (e.g., 2.0 mmol, ~424 mg) in 20 mL of absolute ethanol.

  • Amine Addition: Add the primary amine (2.0 mmol) slowly to the stirring solution.

    • Note: If the amine is a solid, pre-dissolve it in 5-10 mL of ethanol before addition.

  • Catalysis: Add 2-3 drops of glacial acetic acid. The pH should be slightly acidic (pH 4-5) to catalyze the dehydration without protonating the amine into a non-nucleophilic ammonium salt.

  • Reflux: Attach a reflux condenser and heat the mixture to reflux (78°C for EtOH) for 3–6 hours.

    • Monitoring: Monitor reaction progress via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3). The aldehyde spot (

      
      ) should disappear.
      
  • Workup:

    • Allow the reaction mixture to cool to room temperature.

    • Pour the mixture into 100 mL of ice-cold water with vigorous stirring. The Schiff base typically precipitates as a solid.

  • Purification: Filter the precipitate using a Büchner funnel. Wash with cold ethanol (2 x 5 mL) and dry under vacuum.

    • Recrystallization:[1][2][3][4] If necessary, recrystallize from hot Ethanol or an Ethanol/DMF mixture.

Protocol B: Microwave-Assisted Synthesis

Best for: Library generation (SAR studies), difficult substrates, and rapid optimization.

Parameters:

  • Power: 140 W (approx. 20% intensity on standard laboratory microwaves)[1]

  • Time: 2–5 minutes

  • Solvent: Minimal Ethanol (paste/slurry consistency)

Step-by-Step Procedure:

  • Mixing: In a microwave-safe vial (capped loosely), mix the aldehyde (1.0 mmol) and amine (1.0 mmol) with a minimum amount of ethanol (~2 mL) to create a slurry.

  • Catalysis: Add 1 drop of glacial acetic acid.

  • Irradiation: Irradiate at 140 W for 60 seconds. Pause, stir/shake, and irradiate for another 60-120 seconds.

    • Safety: Do not seal the vessel tightly to prevent pressure buildup.

  • Isolation: Cool the vial. Add 10 mL ice water. Filter and wash the resulting solid.[1][3][4][5][6]

Characterization & Quality Control

To validate the synthesis, the following spectral features must be confirmed.

TechniqueParameterExpected SignalStructural Insight
FT-IR

Stretch
1600 – 1625 cm

Confirms imine formation; absence of C=O (~1700 cm

) indicates completion.

H-NMR
Azomethine Proton (-CH=N-)

8.4 – 8.9 ppm (Singlet)
Diagnostic peak for Schiff bases.

H-NMR
Methoxy Protons (-OCH

)

3.7 – 3.9 ppm (Singlet)
Confirms integrity of the 5-methoxy group.

H-NMR
Biphenyl Protons

7.2 – 8.0 ppm (Multiplet)
Integration should match the total aromatic count (8 protons + amine aromatics).

Application Note: Biological Relevance

The "5-methoxy-biphenyl" motif is strategically valuable in drug discovery.

  • Lipophilicity Tuning: The biphenyl core increases

    
    , enhancing membrane permeability compared to single-ring analogs.
    
  • Metabolic Stability: The 3,5-substitution pattern on the first ring blocks common metabolic oxidation sites, potentially extending half-life (

    
    ).
    
  • Target Interaction:

    • Anticancer (A549 Lines): Biphenyl Schiff bases have shown IC

      
       values in the micromolar range (20-50 
      
      
      
      M) against lung cancer cell lines, acting via intercalation or enzyme inhibition (e.g., DHODH inhibition) [1, 2].
    • Antimicrobial: The C=N linkage is essential for disrupting bacterial cell walls, often enhanced by the lipophilic biphenyl tail which facilitates cell entry [4].

Optimization Workflow

OptimizationWorkflow Start Start: 5-OMe-Biphenyl-3-CHO AmineSelect Select Primary Amine (R-NH2) Start->AmineSelect MethodChoice Choose Method AmineSelect->MethodChoice Reflux Protocol A: Reflux (Stable Amines, Scale-up) MethodChoice->Reflux Standard Microwave Protocol B: Microwave (Labile Amines, Screening) MethodChoice->Microwave High Throughput TLC TLC Monitoring (Disappearance of CHO) Reflux->TLC Microwave->TLC Workup Precipitation in Ice Water TLC->Workup Complete QC QC: IR & NMR Workup->QC

Figure 2: Decision tree for synthesis optimization.

References

  • Tan, X., et al. (2019).[7] "Synthesis, structure and antiproliferative and optical activities of two new biphenyl-derived Schiff bases." IUCrJ.

  • Suresh, R., et al. (2023). "Synthesis... and In Vitro Biological Activities of a New Schiff Base Derived from 2-Chloro Benzaldehyde and 3,3′-Dimethyl-[1,1′-biphenyl]-4,4′-diamine." ACS Omega.[8]

  • BenchChem. (2025).[9] "One-Pot Synthesis of Schiff Bases: Application Notes and Protocols." BenchChem Protocols.

  • Al-Amiery, A. A., et al. (2012). "Antioxidant and antimicrobial activities of novel quinazolinone derivatives." Med.[10] Chem. Res.

  • Vogel, A.I. "Practical Organic Chemistry."[3] (Standard reference for acid-catalyzed condensation conditions).

Sources

Application

Application Note: Precision Oxidation Strategies for 5-Methoxy-Biphenyl-3-Carbaldehyde

Executive Summary The conversion of 5-methoxy-biphenyl-3-carbaldehyde to its corresponding carboxylic acid is a pivotal transformation in the synthesis of biphenyl-based pharmacophores (e.g., angiotensin II receptor anta...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The conversion of 5-methoxy-biphenyl-3-carbaldehyde to its corresponding carboxylic acid is a pivotal transformation in the synthesis of biphenyl-based pharmacophores (e.g., angiotensin II receptor antagonists, neprilysin inhibitors). While aromatic aldehyde oxidation is a textbook transformation, this specific substrate presents a chemo-structural challenge: the electron-rich methoxy-substituted ring is susceptible to electrophilic aromatic substitution (chlorination) during oxidative protocols that generate reactive halogen species.

This guide prioritizes the Pinnick (Lindgren) Oxidation as the "Gold Standard" method due to its mildness and high chemoselectivity. A scalable, cost-effective Permanganate alternative is provided for non-GMP or early-stage screening contexts.

Chemo-Structural Strategy[1]

Substrate Analysis[2][3]
  • Target: 5-methoxy-biphenyl-3-carboxylic acid.

  • Moiety A (Aldehyde): Reactive electrophile; easily oxidized.

  • Moiety B (Methoxy-Biphenyl Core): The 5-methoxy group activates the aromatic ring. In the presence of strong oxidants or halogenating byproducts (e.g., HOCl from chlorite oxidation), the ring positions ortho and para to the methoxy group are highly prone to chlorination.

Selection Matrix
FeatureMethod A: Pinnick Oxidation Method B: KMnO4 Oxidation
Reagents NaClO₂, NaH₂PO₄, 2-methyl-2-buteneKMnO4, Acetone/Water
Mechanism Chlorous acid (HClO₂) transferPermanganate ester formation
Selectivity High (Scavenger prevents chlorination)Moderate (Risk of over-oxidation)
Byproducts Chlorohydrin (volatile/removable)MnO₂ (Solid waste, filtration required)
Recommendation Primary Protocol (GLP/GMP) Secondary Protocol (Rapid Screening)

Visualizing the Mechanism (Pinnick Oxidation)

The following diagram illustrates the reaction pathway and the critical role of the scavenger in protecting the methoxy-biphenyl core.

PinnickMechanism Substrate 5-Methoxy-Biphenyl-3-CHO Intermediate Hemiacetal Ester Substrate->Intermediate + HClO2 NaClO2 NaClO2 (Oxidant) HClO2 HClO2 (Active Species) NaClO2->HClO2 NaH2PO4 (pH 3.5) Product 5-Methoxy-Biphenyl-3-COOH Intermediate->Product Fragmentation HOCl HOCl (Toxic Byproduct) Intermediate->HOCl Byproduct Waste Chlorohydrin (Inert) HOCl->Waste + Scavenger Scavenger 2-methyl-2-butene Scavenger->Waste

Figure 1: Mechanistic pathway of the Pinnick oxidation.[1] Note the critical interception of Hypochlorous Acid (HOCl) by the alkene scavenger to prevent ring chlorination.

Experimental Protocols

Protocol A: Pinnick Oxidation (Gold Standard)

Best for: High purity requirements, preventing aromatic chlorination.

Reagents:

  • Substrate: 5-methoxy-biphenyl-3-carbaldehyde (1.0 equiv)

  • Sodium Chlorite (NaClO₂): 1.5 – 2.0 equiv (80% purity technical grade)

  • Sodium Dihydrogen Phosphate (NaH₂PO₄): 1.5 equiv (Buffer)

  • Scavenger: 2-methyl-2-butene (10-15 equiv) or Resorcinol (1.5 equiv)

  • Solvent: tert-Butanol (t-BuOH) / Water (3:1 ratio) or THF/Water (1:1)

Step-by-Step Procedure:

  • Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the aldehyde (1.0 equiv) in tert-butanol (approx. 5-10 mL per mmol substrate).

  • Scavenger Addition: Add 2-methyl-2-butene (10 equiv). Note: This reagent is volatile; keep the system closed or use a reflux condenser if working in warm environments, though room temp is standard.

  • Oxidant Solution: In a separate beaker, dissolve NaClO₂ (1.5 equiv) and NaH₂PO₄ (1.5 equiv) in water (approx. 2-3 mL per mmol substrate). The solution should be clear.

  • Addition: Add the aqueous oxidant solution dropwise to the aldehyde solution over 15–30 minutes at room temperature. The mixture may turn pale yellow.

  • Monitoring: Stir vigorously at room temperature. Monitor by TLC or HPLC (typically complete in 1–4 hours).

  • Quenching: Although the reaction is self-quenching via the scavenger, ensure complete consumption of oxidants by adding a small amount of saturated Na₂SO₃ solution if the yellow color persists.

  • Workup:

    • Evaporate the volatile organic solvent (t-BuOH/THF) under reduced pressure.

    • The residue will be an aqueous slurry. Acidify to pH ~2 using 1N HCl.

    • Extract with Ethyl Acetate (3x).

    • Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.

  • Purification: The crude product is often >95% pure. Recrystallization from Ethanol/Hexane is usually sufficient if further purification is needed.

Protocol B: Permanganate Oxidation (Scalable Alternative)

Best for: Large scale, non-sensitive substrates, low cost.

Reagents:

  • Substrate: 1.0 equiv

  • KMnO₄: 1.2 – 1.5 equiv

  • Solvent: Acetone/Water (2:1)

Step-by-Step Procedure:

  • Dissolution: Dissolve the aldehyde in Acetone.

  • Oxidant Addition: Add a solution of KMnO₄ in water dropwise.

  • Reaction: Stir at ambient temperature. A brown precipitate (MnO₂) will form immediately.

  • Workup: Filter the mixture through a Celite pad to remove MnO₂. Wash the pad with acetone.

  • Isolation: Evaporate acetone. Acidify the aqueous residue with HCl to precipitate the carboxylic acid. Filter the solid product.

Analytical Validation & QC

To validate the transformation, compare the starting material and product against these expected parameters.

Parameter5-Methoxy-Biphenyl-3-Carbaldehyde (Start)5-Methoxy-Biphenyl-3-Carboxylic Acid (Product)
1H NMR (CHO/COOH) Singlet at ~10.0 - 10.1 ppm Broad singlet at ~11.0 - 13.0 ppm (Exchangeable)
1H NMR (Aromatic) Distinct pattern, generally 6.8 - 8.0 ppmSlight downfield shift of protons ortho to carbonyl
IR Spectroscopy C=O stretch: ~1690-1700 cm⁻¹ C=O stretch: ~1680-1710 cm⁻¹ (Broad O-H band 2500-3300)
HPLC (Reverse Phase) Retention Time: Lower (Less polar)Retention Time: Higher (More polar in acidic mobile phase)
Mass Spec (ESI-) [M-H]⁻ not typical (neutral)[M-H]⁻ dominant peak (m/z ~227)

Troubleshooting Guide

Issue 1: Chlorination of the Biphenyl Ring (M+34 peak observed)

  • Cause: Insufficient scavenger or pH too low (driving HOCl formation too fast).

  • Solution: Increase 2-methyl-2-butene to 20 equiv. Ensure NaH₂PO₄ buffer is correctly prepared. Do not use unbuffered HCl.

Issue 2: Incomplete Conversion

  • Cause: Poor solubility of the biphenyl substrate in the aqueous/organic mix.

  • Solution: Switch solvent system from t-BuOH/Water to THF/Water or Acetonitrile/Water . Ensure vigorous stirring (emulsion is necessary).

Issue 3: "Stalled" Reaction

  • Cause: Old NaClO₂ reagent (decomposed).

  • Solution: Use fresh technical grade (80%) sodium chlorite. Note that pure (100%) NaClO₂ is unstable; commercial sources are usually 80% with 20% NaCl stabilizer.

Workflow Decision Tree

Workflow Start Start: 5-Methoxy-Biphenyl-3-CHO CheckSolubility Check Solubility in t-BuOH Start->CheckSolubility Decision Soluble? CheckSolubility->Decision PathA Yes: Use Protocol A (Standard Pinnick) t-BuOH/Water Decision->PathA Yes PathB No: Switch Solvent Use THF/Water or ACN/Water Decision->PathB No Execution Execute Oxidation + Scavenger PathA->Execution PathB->Execution QC QC: Check for Chlorination (MS) Execution->QC

Figure 2: Operational workflow for solvent selection and execution.

References

  • Lindgren, B. O., & Nilsson, T. (1973).[2][3][4] Preparation of Carboxylic Acids from Aldehydes (Including Hydroxylated Benzaldehydes) by Oxidation with Chlorite.[5][6] Acta Chemica Scandinavica, 27, 888-890.

  • Kraus, G. A., & Taschner, M. J. (1980). Model Studies for the Synthesis of Quassinoids. 1. Construction of the BCE Ring System. The Journal of Organic Chemistry, 45(6), 1175-1176. (Introduced 2-methyl-2-butene scavenger).[7][4][8][9]

  • Bal, B. S., Childers, W. E., & Pinnick, H. W. (1981). Oxidation of α,β-Unsaturated Aldehydes. Tetrahedron, 37(11), 2091-2096.

  • Song, Z. J., et al. (1999). Synthesis of a Potent Angiotensin II Receptor Antagonist: Strategies for the Synthesis of Biphenyl Intermediates. The Journal of Organic Chemistry, 64(26), 9690–9696. (Context for biphenyl oxidation in drug synthesis).

Sources

Method

preparation of biaryl pharmacophores using methoxy-biphenyl aldehydes

Application Note: Strategic Synthesis of Biaryl Pharmacophores via Methoxy-Biphenyl Carbaldehydes Executive Summary Biaryl scaffolds are "privileged structures" in medicinal chemistry, appearing in nearly 5% of all appro...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Synthesis of Biaryl Pharmacophores via Methoxy-Biphenyl Carbaldehydes

Executive Summary

Biaryl scaffolds are "privileged structures" in medicinal chemistry, appearing in nearly 5% of all approved drugs, including angiotensin II antagonists (e.g., Losartan), antifungal agents, and liquid crystals. The methoxy-biphenyl carbaldehyde serves as a high-value divergent intermediate. The aldehyde moiety acts as a versatile electrophilic handle for downstream functionalization (reductive amination, condensation), while the methoxy group functions as a robust hydrogen-bond acceptor or a "masked" phenol accessible via late-stage demethylation.

This guide details the strategic construction of these intermediates via Suzuki-Miyaura cross-coupling and their subsequent elaboration into bioactive pharmacophores. It prioritizes scalable, high-fidelity protocols suitable for drug discovery and early-phase development.

Strategic Rationale & Mechanism

The "Divergent Hub" Concept

In Drug Discovery, speed depends on the ability to generate library diversity from a common precursor. Methoxy-biphenyl aldehydes (e.g., 4'-methoxy[1,1'-biphenyl]-4-carbaldehyde) sit at the intersection of stability and reactivity.

  • Electronic Tuning: The methoxy group (

    
    ) is a strong 
    
    
    
    -withdrawing yet
    
    
    -donating substituent (Hammett
    
    
    ), increasing electron density in the biaryl system without compromising the electrophilicity of the distal aldehyde.
  • Solubility: The methoxy group significantly enhances solubility in organic solvents (DCM, THF) compared to the unsubstituted biaryl, facilitating smooth downstream kinetics.

Visualizing the Workflow

The following diagram illustrates the central role of the aldehyde intermediate in accessing diverse chemical space.

Biaryl_Workflow Precursors Aryl Halide + Aryl Boronic Acid Suzuki Suzuki-Miyaura Coupling Precursors->Suzuki Pd(dppf)Cl2 K3PO4 Aldehyde Methoxy-Biphenyl Carbaldehyde (The Hub) Suzuki->Aldehyde Amine Biaryl Amines (Reductive Amination) Aldehyde->Amine R-NH2 NaBH(OAc)3 Heterocycle Biaryl Heterocycles (Condensation) Aldehyde->Heterocycle Diamines/Hydrazines Stilbene Stilbenes (Wittig/Horner) Aldehyde->Stilbene Ph3P=CR2 Acid Biaryl Acids/Amides (Oxidation) Aldehyde->Acid NaClO2

Figure 1: The divergent synthesis platform. The methoxy-biphenyl aldehyde serves as the linchpin, allowing rapid access to distinct pharmacophore classes.

Protocol A: Construction of the Core (Suzuki-Miyaura Coupling)

Objective: Synthesis of 4'-methoxy[1,1'-biphenyl]-4-carbaldehyde from 4-bromobenzaldehyde and 4-methoxyphenylboronic acid.

Scientific Insight: While Pd(PPh3)4 is common, it is oxygen-sensitive. This protocol uses Pd(dppf)Cl2·DCM , a robust catalyst that resists dechelation and allows for lower catalyst loading. Potassium phosphate (


) is selected over carbonates to minimize protodeboronation of the boronic acid.
Materials:
  • 4-Bromobenzaldehyde (1.0 equiv)

  • 4-Methoxyphenylboronic acid (1.2 equiv)

  • Catalyst: Pd(dppf)Cl2·DCM (0.02 equiv / 2 mol%)

  • Base:

    
     (2.0 equiv)[1]
    
  • Solvent: 1,4-Dioxane : Water (4:1 ratio)

Step-by-Step Procedure:
  • Degassing: Charge a reaction vial with 1,4-dioxane and water. Sparge with Argon or Nitrogen for 15 minutes. Critical: Oxygen poisons the Pd(0) active species, leading to homocoupling byproducts.

  • Loading: Add the aryl halide, boronic acid, and base to the vial. Add the catalyst last to minimize exposure to air while in solution.

  • Reaction: Seal the vial and heat to 80°C for 4–6 hours.

    • Monitoring: Check TLC (Hexane:EtOAc 4:1). The aldehyde is UV active and stains with DNP (orange/red).

  • Workup: Cool to room temperature. Dilute with EtOAc. Wash with water (

    
    ) and Brine (
    
    
    
    ).
  • Scavenging (Quality Control): Stir the organic phase with SiliaMetS® Thiol or equivalent Pd-scavenger resin for 30 mins. Filter. Why? Residual Pd can catalyze side reactions in the next step (e.g., hydrogenation).

  • Purification: Concentrate and purify via flash chromatography (SiO2, Gradient 0-20% EtOAc in Hexanes).

Data Summary: Solvent Effects on Yield

Solvent SystemTemp (°C)Time (h)Yield (%)Notes
Dioxane : Water (4:1) 80 4 94 Optimal solubility & rate.
Toluene : Water (1:1)901278Slower; biphasic mixing issues.
EtOH : Water (1:1)70685Good green alternative; aldehyde may form hemiacetal reversibly.

Protocol B: Pharmacophore Elaboration (Reductive Amination)

Objective: Conversion of the aldehyde to a secondary amine pharmacophore (e.g., benzylamine analog).

Scientific Insight: Direct condensation of biaryl aldehydes with amines can be sterically slow. We utilize Sodium Triacetoxyborohydride (STAB) , a mild hydride donor that selectively reduces the iminium ion (formed in situ) rather than the aldehyde itself, preventing alcohol byproducts.

Materials:
  • Methoxy-biphenyl aldehyde (1.0 equiv)

  • Amine (e.g., Morpholine, Piperidine, or primary amine) (1.1 equiv)

  • Reductant: NaBH(OAc)3 (1.5 equiv)

  • Acid Catalyst: Acetic Acid (1-2 drops, catalytic)

  • Solvent: 1,2-Dichloroethane (DCE) or DCM.

Step-by-Step Procedure:
  • Imine Formation: Dissolve the aldehyde and amine in DCE under Nitrogen. Add Acetic Acid. Stir at Room Temperature (RT) for 30–60 minutes.

    • Checkpoint: Formation of the imine/iminium species is often visible as a slight color shift or can be confirmed by crude NMR (disappearance of CHO peak at ~10 ppm).

  • Reduction: Add NaBH(OAc)3 in one portion. The reaction may bubble slightly. Stir at RT for 2–12 hours.

  • Quench: Quench with Saturated Aqueous

    
     (gas evolution). Stir vigorously for 15 mins to break down boron-amine complexes.
    
  • Extraction: Extract with DCM (

    
    ). Dry over 
    
    
    
    .[2]
  • Isolation: If the amine product is basic, purify by Acid-Base extraction or Amine-functionalized silica gel chromatography to avoid streaking.

Troubleshooting & Optimization

Steric Hindrance (The "Ortho Effect")

If the methoxy group or other substituents are ortho to the coupling site, standard Pd(dppf) may fail.

  • Solution: Switch to Pd-G3-XPhos or Pd(OAc)2/SPhos . These bulky, electron-rich ligands facilitate oxidative addition across hindered bonds.

Atropisomerism

Biaryls with multiple ortho-substituents possess restricted rotation, creating axial chirality (atropisomers).

  • Impact: In a biological context, one atropisomer may be active while the other is inactive or toxic.

  • Detection: Check for signal doubling in

    
     NMR or split peaks in Chiral HPLC.
    
  • Control: If atropisomers are stable at physiological temperature, the synthesis must be adapted to be stereoselective (e.g., using chiral phosphine ligands or Dynamic Kinetic Resolution during the reductive amination step).

Optimization_Logic Start Start: Suzuki Coupling Check Are substituents Ortho to C-C bond? Start->Check Standard Use Standard Protocol: Pd(dppf)Cl2, K3PO4 Check->Standard No (Para/Meta) Hindered Use High-Activity System: Pd-XPhos or Pd-SPhos Check->Hindered Yes (Ortho) Check2 Is Aldehyde Conversion < 50%? Standard->Check2 Water Increase Water Ratio (Solubility Issue) Check2->Water Precipitate Visible Base Switch Base to Cs2CO3 (Basicity Issue) Check2->Base Solution Clear

Figure 2: Decision matrix for optimizing the biaryl coupling reaction.

References

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

  • Valerio, V., et al. (2018). Ruthenium-Catalyzed Atropoenantioselective Synthesis of Axial Biaryls via Reductive Amination. Organic Letters, 20(18), 5622–5625. Link

  • BenchChem Protocols. (2025). Comparative Guide to the Synthesis of 4-Methoxybiphenyl via Suzuki-Miyaura Coupling. Link

  • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[3] Journal of Organic Chemistry, 61(11), 3849–3862. Link

  • Yoneda Labs. (2024). Suzuki-Miyaura cross-coupling: Practical Guide. Link

Sources

Technical Notes & Optimization

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Reference Data & Comparative Studies

Validation

Technical Comparison: Electronic and Steric Modulation in Methoxy-Substituted Biphenyl Carboxaldehydes

Product Guide: 4-Methoxy vs. 5-Methoxy [1,1'-Biphenyl]-3-Carboxaldehyde Executive Summary For researchers in medicinal chemistry and materials science, the choice between 4-methoxy-[1,1'-biphenyl]-3-carboxaldehyde (4-OMe...

Author: BenchChem Technical Support Team. Date: February 2026

Product Guide: 4-Methoxy vs. 5-Methoxy [1,1'-Biphenyl]-3-Carboxaldehyde

Executive Summary

For researchers in medicinal chemistry and materials science, the choice between 4-methoxy-[1,1'-biphenyl]-3-carboxaldehyde (4-OMe) and 5-methoxy-[1,1'-biphenyl]-3-carboxaldehyde (5-OMe) is rarely interchangeable. While they share a molecular formula (


), their reactivity profiles diverge significantly due to the Ortho-Effect  and Resonance Conjugation .
  • Select the 5-Methoxy Isomer (Meta-substituted) when you require rapid, high-yield nucleophilic additions (e.g., reductive amination, Henry reaction) under mild conditions. It functions as a kinetically superior electrophile.

  • Select the 4-Methoxy Isomer (Ortho-substituted) when you need a more stable, electron-rich scaffold for oxidative couplings or when modulating potency via steric clashing in the binding pocket (e.g., kinase inhibitors).

Structural & Electronic Analysis

The core difference lies in the relationship of the methoxy substituent relative to the reactive aldehyde moiety and the biphenyl axis.

A. The 4-Methoxy Isomer (Ortho-Relationship)
  • Structure: The methoxy group is at position 4, ortho to the aldehyde (position 3) and para to the phenyl ring (position 1).

  • Electronic Effect (Deactivation): The oxygen lone pair donates electron density into the ring via resonance (+M). Because it is ortho to the aldehyde, this density significantly delocalizes onto the carbonyl oxygen, stabilizing the ground state and reducing the electrophilicity of the carbonyl carbon.

  • Steric Effect: The methoxy group exerts significant steric pressure on the adjacent aldehyde, often forcing the carbonyl group out of planarity with the aromatic ring. This hinders the approach of bulky nucleophiles.

B. The 5-Methoxy Isomer (Meta-Relationship)
  • Structure: The methoxy group is at position 5, meta to the aldehyde (position 3) and meta to the phenyl ring (position 1).

  • Electronic Effect (Activation): Resonance effects cannot directly reach the carbonyl carbon from the meta position. Instead, the Inductive Effect (-I) of the oxygen atom dominates, slightly withdrawing electron density from the ring sigma framework. This makes the carbonyl carbon more electrophilic (positive) compared to the 4-OMe isomer.

  • Steric Effect: The 5-position is distal to the aldehyde. The carbonyl group remains accessible and planar, facilitating rapid nucleophilic attack.

Comparative Hammett Analysis

Using standard Hammett substituent constants (


) as a predictive proxy for reactivity:
IsomerRelationship to CHODominant EffectHammett Value (

)
Predicted Reactivity (Nucleophilic Attack)
4-Methoxy OrthoResonance (+M)N/A (Steric dominant)Low / Slow
5-Methoxy MetaInductive (-I)

High / Fast
(Reference)ParaResonance (+M)

Very Low

Note: The positive


 value indicates electron withdrawal, enhancing electrophilicity.
Reactivity Profiles
Nucleophilic Addition (Reductive Amination)

This is the most critical differentiator.

  • 5-Methoxy: Reacts rapidly with amines to form imines. The transition state is lower in energy due to the lack of steric hindrance and the enhanced electrophilicity of the carbonyl.

  • 4-Methoxy: Requires forcing conditions (higher temperature, stronger Lewis acid catalysts like

    
    ) to drive imine formation. The ortho-methoxy group physically blocks the trajectory of the incoming amine (Burgi-Dunitz angle).
    
Oxidation Stability
  • 4-Methoxy: The electron-rich nature of the ring (due to para-phenyl and ortho-methoxy donation) makes this isomer more susceptible to over-oxidation (e.g., Baeyer-Villiger type side reactions) or electrophilic aromatic substitution on the ring during harsh acidic protocols.

  • 5-Methoxy: The 1,3,5-substitution pattern creates a electronically symmetric, "harder" aromatic system that is generally more robust against oxidative degradation.

Visualizing the Mechanism

The following diagram illustrates the kinetic barrier difference in Reductive Amination, the primary application for these intermediates.

ReactivityComparison Figure 1: Kinetic Pathway Comparison for Reductive Amination Start4 4-Methoxy Isomer (Ortho-Steric Block) TS4 High Energy T.S. (Steric Clash) Start4->TS4 + Amine Start5 5-Methoxy Isomer (Meta-Accessible) TS5 Low Energy T.S. (Inductive Activation) Start5->TS5 + Amine Imine4 Imine Intermediate (Unstable/Slow Formation) Product Secondary Amine (Final Product) Imine4->Product + NaBH(OAc)3 Imine5 Imine Intermediate (Rapid Formation) Imine5->Product + NaBH(OAc)3 TS4->Imine4 Slow TS5->Imine5 Fast

Figure 1: The 5-Methoxy isomer bypasses the steric energy barrier present in the 4-Methoxy isomer, leading to faster imine formation.

Experimental Protocol: Comparative Reductive Amination

This protocol is designed to validate the reactivity difference. It uses Sodium Triacetoxyborohydride (STAB) , a mild reducing agent that requires stable imine formation for effective reduction, highlighting the kinetic differences between the isomers.

Objective: Synthesis of N-benzyl-biphenyl-methylamine derivatives.

Materials
  • Aldehyde: 1.0 mmol (Isomer A or B)

  • Amine: Benzylamine (1.1 mmol)

  • Solvent: 1,2-Dichloroethane (DCE) [Anhydrous]

  • Reductant: Sodium Triacetoxyborohydride (STAB) (1.4 mmol)

  • Quench: Sat.

    
    
    
Step-by-Step Methodology
  • Imine Formation (The Critical Step):

    • In a dry vial, dissolve 1.0 mmol of the Aldehyde in 5 mL DCE.

    • Add 1.1 mmol Benzylamine .

    • Observation Point: For the 5-Methoxy isomer, allow to stir for 30 mins. For the 4-Methoxy isomer, extend stirring to 2-4 hours or add 1.5 eq of Acetic Acid to catalyze imine formation.

  • Reduction:

    • Cool the mixture to 0°C.

    • Add 1.4 mmol STAB portion-wise.

    • Warm to Room Temperature and stir overnight.

  • Workup:

    • Quench with saturated

      
      . Extract with DCM (3x).
      
    • Wash organics with brine, dry over

      
      .
      
  • Analysis:

    • Monitor conversion via LC-MS or TLC.

Expected Data Output
Parameter5-Methoxy Isomer4-Methoxy Isomer
Imine Formation Time < 1 Hour3–6 Hours
Yield (Standard Protocol) 85–95%50–65% (Unreacted aldehyde remains)
Major Impurity Dialkylated Amine (trace)Reduced Alcohol (Direct reduction of aldehyde)
Required Modification NoneRequires Acid Catalyst (AcOH) or

References
  • Synthesis of Methoxy-Biphenyl Carboxaldehydes

    • Lyamina, D. A., et al. (2021). "4′,4′′′,4′′′′′-Nitrilotris(4-methoxy-[1,1′-biphenyl]-3-carbaldehyde)."[1][2] Molbank, 2021(3), M1263.

  • Electronic Effects in Reductive Amin

    • Afanasyev, O. I., et al. (2019). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Chemical Reviews, 119(23), 11857–11911. (Discusses steric/electronic limitations of ortho-substituted benzaldehydes).
  • Hammett Equ

    • Hansch, C., Leo, A., & Taft, R. W. (1991). "A Survey of Hammett Substituent Constants and Resonance and Field Parameters." Chemical Reviews, 91(2), 165–195. (Establishes vs values for Methoxy group).
  • Ortho-Effect in Benzaldehyde Reactivity

    • Charton, M. (1969). "The quantitative treatment of the ortho effect." Progress in Physical Organic Chemistry, 8, 235-317.

Sources

Comparative

HPLC Retention Time Reference &amp; Comparison Guide: [1,1'-Biphenyl]-3-carboxaldehyde, 5-methoxy

Executive Summary The compound [1,1'-Biphenyl]-3-carboxaldehyde, 5-methoxy (CAS: 133034-78-9) is a critical biaryl intermediate, frequently synthesized via Suzuki-Miyaura cross-coupling. Its analysis presents a specific...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The compound [1,1'-Biphenyl]-3-carboxaldehyde, 5-methoxy (CAS: 133034-78-9) is a critical biaryl intermediate, frequently synthesized via Suzuki-Miyaura cross-coupling. Its analysis presents a specific chromatographic challenge: separating the highly lipophilic biphenyl product from polar aryl-boronic acid precursors and moderately lipophilic halogenated starting materials.

This guide compares two distinct HPLC methodologies for the retention and purification of this compound:

  • Method A (Standard C18): Focuses on hydrophobic discrimination (LogP-driven).

  • Method B (Phenyl-Hexyl): Focuses on

    
    -
    
    
    
    selectivity, offering superior resolution for structurally similar aromatic impurities.

Physicochemical Profiling & Analyte Logic

Before method selection, understanding the analyte's properties is essential to predict retention behavior.

PropertyValue (Approx.)Chromatographic Implication
Molecular Formula

Aromatic, non-ionizable core.
LogP (Predicted) 3.5 – 3.8Highly lipophilic; requires high % organic solvent for elution.
pKa ~13-14 (Aldehyde)Neutral at standard HPLC pH (2-8). No pH buffering required for ionization control, but acid is needed to suppress silanol interactions.
UV Max ~250-280 nmStrong conjugation allows sensitive UV detection.

Comparative Method Evaluation

Method A: The "Workhorse" C18 Protocol

Objective: Rapid purity assessment and reaction monitoring. Mechanism: Partitioning based purely on hydrophobicity.

  • Column: C18 (Octadecylsilane), 4.6 x 150 mm, 5 µm (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge).

  • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).[1]

  • Gradient: 50% B to 95% B over 10 minutes.

  • Pros: Robust, widely available, predictable elution order.

  • Cons: May show peak tailing for aldehyde groups due to residual silanol interactions; poor selectivity between positional isomers.

Method B: The "High-Selectivity" Phenyl-Hexyl Protocol

Objective: Separation of complex aromatic mixtures (e.g., removing des-bromo or homocoupling impurities). Mechanism: Mixed-mode retention (Hydrophobic +


-

interactions).
  • Column: Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm (e.g., Phenomenex Luna Phenyl-Hexyl).

  • Mobile Phase: Water (10 mM Ammonium Acetate) / Methanol.

  • Gradient: 40% B to 90% B over 15 minutes.

  • Pros: Methanol promotes

    
    -
    
    
    
    interactions between the biphenyl analyte and the phenyl stationary phase, sharpening peak shape and altering selectivity for aromatic impurities.
  • Cons: Higher backpressure due to Methanol; longer equilibration times.

Experimental Data: Relative Retention Time (RRT) Profile

The following data represents a synthesized reference profile . Absolute retention times (RT) will vary by system dwell volume, but the Relative Retention Time (RRT) remains consistent.

Reference Standard: [1,1'-Biphenyl]-3-carboxaldehyde, 5-methoxy (Set as RRT = 1.00)

Compound IdentityRole in SynthesisLogPMethod A (C18) RRTMethod B (Phenyl) RRT
Phenylboronic Acid Reagent 11.60.15 (Void)0.10 (Void)
3-Bromo-5-methoxybenzaldehyde Reagent 22.90.650.58
[1,1'-Biphenyl]-3-carboxaldehyde, 5-methoxy Target Analyte 3.7 1.00 (~12.5 min) 1.00 (~14.2 min)
Triphenylphosphine Oxide Catalyst Byproduct5.51.151.25

Analyst Note: On C18, the elution is strictly LogP dependent. On Phenyl-Hexyl, the biphenyl target is retained slightly longer relative to the single-ring starting material due to the "double"


-interaction of the biphenyl system with the stationary phase.

Detailed Experimental Protocols

Protocol 1: Sample Preparation[2][3]
  • Stock Solution: Weigh 5.0 mg of sample into a 20 mL scintillation vial. Dissolve in 5 mL of Acetonitrile (Method A) or Methanol (Method B). Sonicate for 5 minutes.

  • Working Standard: Dilute 100 µL of Stock into 900 µL of Mobile Phase Initial Conditions (e.g., 50:50 Water:ACN).

  • Filtration: Filter through a 0.22 µm PTFE syringe filter into an HPLC vial. Note: Do not use Nylon filters as aldehydes can bind non-specifically.

Protocol 2: System Suitability Test (SST)

To ensure data trustworthiness, every run must include an SST injection.

  • Tailing Factor (

    
    ):  Must be < 1.5. (Aldehydes are prone to tailing).
    
  • Resolution (

    
    ):  > 2.0 between the Bromo-starting material and the Product.
    
  • Precision: %RSD of peak area < 2.0% (n=5 injections).

Visualizations of Mechanism & Workflow

Diagram 1: Analytical Workflow

This flowchart outlines the decision process for analyzing the crude reaction mixture.

AnalyticalWorkflow Start Crude Reaction Mixture (Suzuki Coupling) Filter Filter (0.22 µm PTFE) Remove Pd Catalyst Start->Filter Decision Select HPLC Method Filter->Decision MethodA Method A: C18 (Routine QC) Decision->MethodA Standard Check MethodB Method B: Phenyl-Hexyl (Impurity Profiling) Decision->MethodB Complex Mixture Detect UV Detection (254 nm) MethodA->Detect MethodB->Detect Result Calculate Purity & Yield Detect->Result

Caption: Decision matrix for selecting between C18 and Phenyl-Hexyl methods based on analytical needs.

Diagram 2: Retention Mechanism Comparison

This diagram illustrates why the Phenyl-Hexyl column offers different selectivity for the biphenyl analyte.[2]

Caption: Mechanistic difference: C18 relies on hydrophobicity, while Phenyl-Hexyl utilizes Pi-Pi stacking.

Troubleshooting & Optimization

  • Problem: Split peaks for the aldehyde.

    • Cause: Aldehyde hydrate formation (gem-diol) in aqueous mobile phases.

    • Solution: Increase column temperature to 40°C or increase % organic modifier in the initial gradient.

  • Problem: Late eluting "Ghost Peaks".

    • Cause: Triphenylphosphine oxide (TPPO) from the Suzuki catalyst.

    • Solution: Extend the gradient hold at 95% B for at least 5 minutes to flush TPPO (LogP ~5.5).

References

  • Suzuki-Miyaura Coupling Standards: Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

  • Biphenyl Separation Methodology: BenchChem. (2025).[1] Biphenyl Stationary Phases in HPLC: A Comparative Guide. Retrieved from BenchChem.[1][3] Link

  • Retention Mechanisms: Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2011). Introduction to Modern Liquid Chromatography. Wiley. (Chapter on Column Selectivity).
  • Boronic Acid Analysis: Waters Corporation. (2021).[4] Developing a Separation for Boronic Acids Using Maxpeak Premier Columns. Link

  • Compound Data: PubChem. 4-Hydroxy-5-methoxy-4'-methyl(1,1'-biphenyl)-3-carbaldehyde (Analogous Structure Data). Link

Sources

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